Cas no 1361483-23-9 (3,5-Bis(3,4,5-trichlorophenyl)pyridine-4-acetic acid)

• Product Name: 3,5-Bis(3,4,5-trichlorophenyl)pyridine-4-acetic acid
• CAS No: 1361483-23-9
• MF: C₁₉H₉Cl₆NO₂
• MW: 495.998259305954
• CID: 4968256
• Update Time: 2025-06-10

3,5-Bis(3,4,5-trichlorophenyl)pyridine-4-acetic acid Chemical and Physical Properties

Names and Identifiers

• 3,5-Bis(3,4,5-trichlorophenyl)pyridine-4-acetic acid

• Inchi： 1S/C19H9Cl6NO2/c20-13-1-8(2-14(21)18(13)24)11-6-26-7-12(10(11)5-17(27)28)9-3-15(22)19(25)16(23)4-9/h1-4,6-7H,5H2,(H,27,28)
• InChI Key： DZRGICIFQVHFGN-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)C1C=NC=C(C2C=C(C(=C(C=2)Cl)Cl)Cl)C=1CC(=O)O)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 493
• XLogP3: 7.3
• Topological Polar Surface Area: 50.2

Additional information on 3,5-Bis(3,4,5-trichlorophenyl)pyridine-4-acetic acid

Introduction to 3,5-Bis(3,4,5-trichlorophenyl)pyridine-4-acetic acid (CAS No. 1361483-23-9) and Its Emerging Applications in Chemical Biology

3,5-Bis(3,4,5-trichlorophenyl)pyridine-4-acetic acid, identified by the CAS number 1361483-23-9, is a structurally complex organic compound that has garnered significant attention in the field of chemical biology due to its unique pharmacophoric features. This compound belongs to a class of pyridine derivatives characterized by the presence of multiple chloro substituents on the phenyl rings, which contribute to its distinct physicochemical properties and biological activities. The molecular framework of this compound not only imparts stability but also enhances its potential as a scaffold for developing novel therapeutic agents.

The 3,5-Bis(3,4,5-trichlorophenyl)pyridine-4-acetic acid structure is notable for its ability to interact with biological targets in a highly specific manner. The presence of three chlorine atoms on each phenyl ring increases the lipophilicity of the molecule, facilitating its penetration across biological membranes. This feature is particularly relevant in drug design, where membrane permeability is a critical factor for achieving therapeutic efficacy. Furthermore, the acetic acid moiety at the 4-position of the pyridine ring introduces a polar functional group that can participate in hydrogen bonding interactions with biological macromolecules.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the binding modes of 3,5-Bis(3,4,5-trichlorophenyl)pyridine-4-acetic acid with various protein targets. Studies have indicated that this compound exhibits promising interactions with enzymes and receptors involved in critical cellular pathways. For instance, preliminary computational studies suggest that it may bind to certain kinases and transcription factors, modulating their activity in a way that could be therapeutically beneficial. These findings have spurred interest in exploring its potential as an inhibitor or modulator of these targets.

In the realm of drug discovery, 3,5-Bis(3,4,5-trichlorophenyl)pyridine-4-acetic acid has been investigated for its potential role in addressing inflammatory and immunological disorders. The chloro-substituted phenyl rings are known to enhance binding affinity through electrostatic and van der Waals interactions with aromatic residues in protein targets. This has led to hypotheses about its ability to modulate inflammatory cytokine pathways and immune responses. Experimental validation through in vitro assays has begun to confirm these hypotheses, demonstrating inhibitory effects on certain pro-inflammatory enzymes and cytokines.

The synthesis of 3,5-Bis(3,4,5-trichlorophenyl)pyridine-4-acetic acid presents unique challenges due to the complexity of its molecular structure. However, modern synthetic methodologies have made significant strides in optimizing the synthetic route to improve yield and purity. Advances in palladium-catalyzed cross-coupling reactions have been particularly instrumental in constructing the trichlorophenyl-pyridine core efficiently. Additionally, green chemistry principles have been incorporated into the synthesis to minimize waste and hazardous byproducts, aligning with sustainable practices in pharmaceutical development.

From a pharmacokinetic perspective, 3,5-Bis(3,4,5-trichlorophenyl)pyridine-4-acetic acid exhibits properties that are favorable for drug development. Its moderate solubility in both aqueous and organic solvents enhances its bioavailability across different administration routes. Preliminary pharmacokinetic studies indicate that it has a reasonable half-life and metabolic stability under physiological conditions. These characteristics make it an attractive candidate for further development into an oral or injectable therapeutic agent.

The potential applications of 3,5-Bis(3,4,5-trichlorophenyl)pyridine-4-acetic acid extend beyond traditional pharmaceuticals into other areas such as agrochemicals and material science. Its unique structural features make it a valuable building block for designing novel pesticides and herbicides that target specific biological pathways in plants while minimizing environmental impact. Additionally, its ability to form stable complexes with metals has opened avenues for exploring its use as a ligand in catalytic systems or as a corrosion inhibitor.

Ongoing research is delving deeper into understanding the mechanistic basis of 3,5-Bis(3,4,5-trichlorophenyl)pyridine-4-acetic acid's biological effects. High-resolution crystallographic studies of protein-ligand complexes are providing insights into how this compound interacts with its targets at an atomic level. These structural insights are being used to guide medicinal chemists in designing analogs with enhanced potency and selectivity. Furthermore, mass spectrometry techniques are being employed to investigate metabolic pathways involving this compound。

The future prospects for 3,5-Bis(3,4，5-trichlorophenyl)pyridine-4-acetic acid are promising as research continues to uncover new applications and therapeutic potentials. Collaborative efforts between academia and industry are expected to accelerate the translation of laboratory findings into clinical trials for various diseases. Regulatory agencies are also likely to provide guidance on best practices for developing drugs based on similar molecular scaffolds.